BENGHE Foundational & Exploratory

Check Availability & Pricing

cyclododecene molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035

An In-depth Technical Guide on Cyclododecene: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development and chemical
synthesis, a precise understanding of the fundamental properties of chemical compounds is
paramount. This document provides a concise technical overview of cyclododecene, focusing
on its molecular weight and chemical formula.

Quantitative Data Summary

The essential physicochemical properties of cyclododecene are summarized in the table
below for straightforward reference and comparison. These values are consistently reported
across various chemical databases.

Property Value Source

Molecular Formula Ci2H22 PubChem, NIST[1][2][3]
Molecular Weight 166.30 g/mol PubChem, Sigma-Aldrich[1][4]
Molecular Weight (Exact) 166.3031 g/mol NIST[2][3]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its resulting molecular weight.
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Figure 1: Relationship between Cyclododecene, its formula, and molecular weight.

Experimental Protocols

The determination of the molecular weight and formula of cyclododecene is typically achieved
through standard analytical chemistry techniques. While specific experimental protocols from
the cited database entries are not detailed, the general methodologies are well-established.

1. Mass Spectrometry for Molecular Weight and Formula Determination:

o Objective: To determine the exact mass of the molecule and deduce its elemental
composition.

o Methodology:

o Sample Introduction: A pure sample of cyclododecene is introduced into the mass
spectrometer, often via Gas Chromatography (GC-MS) for separation and purification.

o lonization: The sample is ionized, commonly using Electron lonization (El), which
bombards the molecules with electrons to create charged molecular ions.

o Mass Analysis: The ions are accelerated and separated based on their mass-to-charge
ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak with the highest m/z corresponding to the intact molecule is the
molecular ion peak, which provides the molecular weight. High-resolution mass
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spectrometry can provide the exact mass, allowing for the determination of the molecular
formula.

2. Elemental Analysis:

» Objective: To determine the percentage composition of each element (carbon and hydrogen)
in the compound.

e Methodology:

o Combustion: A precisely weighed sample of cyclododecene is combusted in a furnace in
the presence of excess oxygen.

o Product Collection: The combustion products, carbon dioxide (CO2) and water (H20), are

passed through separate absorption tubes.
o Quantification: The mass of CO2 and H20 absorbed is measured.

o Calculation: From the masses of CO2 and Hz0, the masses and percentages of carbon
and hydrogen in the original sample are calculated. This data is then used to determine
the empirical formula. The molecular formula is subsequently determined by comparing
the empirical formula weight with the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cyclododecene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074035#cyclododecene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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